Cas no 37673-41-9 (hexacosyl 5-oxo-L-prolinate)

• Product Name: hexacosyl 5-oxo-L-prolinate
• CAS No: 37673-41-9
• MF: C₃₁H₅₉NO₃
• MW: 493.805070161819
• CID: 922492
• PubChem ID: 56842486
• Update Time: 2025-04-19

hexacosyl 5-oxo-L-prolinate Chemical and Physical Properties

Names and Identifiers

• hexacosyl 5-oxo-L-prolinate
• hexacosyl (2S)-5-oxopyrrolidine-2-carboxylate
• 37673-41-9
• ICAHUYHJMWQWCZ-LJAQVGFWSA-N
• EINECS 253-609-0
• NS00030256
• DTXSID60191105

• Inchi： 1S/C31H59NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-28-35-31(34)29-26-27-30(33)32-29/h29H,2-28H2,1H3,(H,32,33)/t29-/m0/s1
• InChI Key： ICAHUYHJMWQWCZ-LJAQVGFWSA-N
• SMILES： O(C([C@@H]1CCC(N1)=O)=O)CCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 493.44977
• Monoisotopic Mass: 493.44949474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 27
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.7
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4